Cas no 1392804-11-3 (1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane)

1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane structure
1392804-11-3 structure
Product Name:1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane
CAS No:1392804-11-3
MF:C12H22N2O2
MW:226.3153
MDL:MFCD23106186
CID:4668371
PubChem ID:72207745
Update Time:2024-11-04

1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane
    • PB35679
    • tert-butyl N-{2-azabicyclo[3.1.1]heptan-1-
    • Carbamic acid, N-(2-azabicyclo[3.1.1]hept-1-ylmethyl)-, 1,1-dimethylethyl ester
    • tert-butyl N-{[(1r,5s)-2-azabicyclo[3.1.1]heptan-1-yl]methyl}carbamate
    • tert-butyl N-(2-azabicyclo[3.1.1]heptan-1-ylmethyl)carbamate
    • tert-butyl N-({2-azabicyclo[3.1.1]heptan-1-yl}methyl)carbamate
    • EN300-10825739
    • 1392804-11-3
    • DTXSID601135969
    • CS-0057657
    • P13671
    • EN300-23669836
    • MDL: MFCD23106186
    • Inchi: 1S/C12H22N2O2/c1-11(2,3)16-10(15)13-8-12-6-9(7-12)4-5-14-12/h9,14H,4-8H2,1-3H3,(H,13,15)
    • InChI Key: GHVNTNNVOUVBBI-UHFFFAOYSA-N
    • SMILES: O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N([H])C([H])([H])C12C([H])([H])C([H])(C([H])([H])C([H])([H])N1[H])C2([H])[H])=O

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 1.3

1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane Pricemore >>

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